2-(N-(4-chlorophenylsulfonyl)-2,4-dichloro-5-methoxyphenylamino)-N-(2,4-difluorophenyl)acetamide
Overview
Description
2-(N-(4-chlorophenylsulfonyl)-2,4-dichloro-5-methoxyphenylamino)-N-(2,4-difluorophenyl)acetamide is a useful research compound. Its molecular formula is C21H15Cl3F2N2O4S and its molecular weight is 535.8 g/mol. The purity is usually 95%.
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Scientific Research Applications
Synthetic Organic Chemistry and Chemical Modification
Research in synthetic organic chemistry often explores the development of novel compounds with potential applications in drug design, materials science, and as intermediates for further chemical reactions. For instance, studies on chemoselective N-acylation reagents and the development of chiral ligands highlight the importance of precise chemical modifications to achieve desired reactivity and selectivity (Kondo & Murakami, 2001). Such research can offer foundational insights for the manipulation of complex molecules, including those similar to the one you're interested in.
Environmental Impact and Degradation Studies
Compounds with specific structural features, such as chlorinated aromatic systems, are of significant interest in environmental sciences, particularly concerning their persistence, degradation, and potential toxicological effects. For example, research on the degradation of acetaminophen by advanced oxidation processes discusses pathways, by-products, and the biotoxicity of degradation products (Qutob et al., 2022). Understanding the environmental fate of complex organic compounds is crucial for assessing their impact and developing strategies for their safe use or disposal.
Applications in Pesticide Industry Wastewater Treatment
The treatment and reclaiming of wastewater from the pesticide industry is an area of applied research that deals with the removal of toxic pollutants, including various chlorophenols and related compounds. Studies focusing on biological processes and granular activated carbon for treating high-strength wastewaters rich in recalcitrant compounds can provide insights into methods for mitigating environmental pollution (Goodwin et al., 2018). Such research is pertinent for understanding how complex chemicals, possibly including the one , can be effectively removed from industrial effluents.
properties
IUPAC Name |
2-(2,4-dichloro-N-(4-chlorophenyl)sulfonyl-5-methoxyanilino)-N-(2,4-difluorophenyl)acetamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H15Cl3F2N2O4S/c1-32-20-10-19(15(23)9-16(20)24)28(33(30,31)14-5-2-12(22)3-6-14)11-21(29)27-18-7-4-13(25)8-17(18)26/h2-10H,11H2,1H3,(H,27,29) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VQEYCOBMSOHFIG-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C(=C1)N(CC(=O)NC2=C(C=C(C=C2)F)F)S(=O)(=O)C3=CC=C(C=C3)Cl)Cl)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H15Cl3F2N2O4S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
535.8 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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